5-(4-acetylpiperazin-1-yl)-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-acetamidobenzamide
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Overview
Description
This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . It has been identified as a potent c-Met inhibitor .
Synthesis Analysis
The synthesis of this compound involves an improved synthetic strategy, where a series of 3,5-disubstituted and 3,5,7-trisubstituted quinolines were readily prepared . The exact synthesis process for this specific compound is not detailed in the available resources.Scientific Research Applications
Antimicrobial Activity of Pyridine Derivatives
Further elaborating on the antimicrobial properties, pyridothienopyrimidines and pyridothienotriazines derivatives have shown in vitro antimicrobial activities. These findings underscore the importance of chemical derivatives in the fight against microbial resistance, highlighting the compound's versatility and potential in developing new therapeutic agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).
Potential as Neuroleptic Agents
The compound's derivatives also exhibit significant promise in neurological applications. For example, N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives have been synthesized and evaluated for their anticonvulsant activity in animal models of epilepsy. This research highlights the potential for derivatives of the compound to serve as anticonvulsant agents, offering new avenues for treatment in neurology (Kamiński, Wiklik, & Obniska, 2015).
Anticonvulsant and Neuroprotective Properties
Exploring further into neurological research, certain N-derivatives have been identified for their neuroprotective properties against conditions such as stroke and epilepsy. The manipulation of the compound's structure has led to derivatives that can mitigate neurological deficits and offer protection against cerebral ischemia, presenting a significant potential for treating neurodegenerative diseases (Shinyama et al., 1997).
Mechanism of Action
Properties
IUPAC Name |
2-acetamido-5-(4-acetylpiperazin-1-yl)-N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClF3N5O3/c1-13(32)29-19-4-3-16(31-7-5-30(6-8-31)14(2)33)10-17(19)21(34)28-12-20-18(23)9-15(11-27-20)22(24,25)26/h3-4,9-11H,5-8,12H2,1-2H3,(H,28,34)(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBNJZSOLCLEZCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)N2CCN(CC2)C(=O)C)C(=O)NCC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClF3N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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